![molecular formula C15H15N3O3 B8346268 4-[(3-Pyridylmethylureido)methyl]benzoic acid](/img/structure/B8346268.png)
4-[(3-Pyridylmethylureido)methyl]benzoic acid
Cat. No. B8346268
M. Wt: 285.30 g/mol
InChI Key: ZAXHCIUHAPEOKD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08889876B2
Procedure details
N,N-carbonyldiimidazole (1.62 g, 10 mmol), 3-aminomethylpyridine (1.08 g, 10 mmol), p-aminobenzoic acid (1.52 g, 10 mmol), and 10 ml of 1 mol/L sodium hydroxide solution are used according to the method for the production of compound III in Method two to obtain 2.65 g of 4-[(3-pyridylmethylureido)methyl]benzoic acid (intermediate M-38) as a white solid, with a yield of 93.3%. MS(ES+):m/e 286.13.
[Compound]
Name
compound III
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Yield
93.3%
Identifiers
|
REACTION_CXSMILES
|
[CH:1]1N=C[N:3]([C:6]([N:8]2C=N[CH:10]=[CH:9]2)=[O:7])[CH:2]=1.NCC1[CH:16]=[N:17][CH:18]=[CH:19][CH:20]=1.NC1[CH:30]=[CH:29][C:25]([C:26]([OH:28])=[O:27])=[CH:24][CH:23]=1>[OH-].[Na+]>[N:17]1[CH:18]=[CH:19][CH:20]=[C:10]([CH2:9][NH:8][C:6](=[O:7])[NH:3][CH2:2][C:1]2[CH:30]=[CH:29][C:25]([C:26]([OH:28])=[O:27])=[CH:24][CH:23]=2)[CH:16]=1 |f:3.4|
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
1.62 g
|
|
Type
|
reactant
|
|
Smiles
|
C1=CN(C=N1)C(=O)N2C=CN=C2
|
Step Two
|
Name
|
|
|
Quantity
|
1.08 g
|
|
Type
|
reactant
|
|
Smiles
|
NCC=1C=NC=CC1
|
Step Three
|
Name
|
|
|
Quantity
|
1.52 g
|
|
Type
|
reactant
|
|
Smiles
|
NC1=CC=C(C(=O)O)C=C1
|
Step Four
[Compound]
|
Name
|
compound III
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Five
|
Name
|
|
|
Quantity
|
10 mL
|
|
Type
|
solvent
|
|
Smiles
|
[OH-].[Na+]
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
N1=CC(=CC=C1)CNC(NCC1=CC=C(C(=O)O)C=C1)=O
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.65 g | |
| YIELD: PERCENTYIELD | 93.3% | |
| YIELD: CALCULATEDPERCENTYIELD | 92.9% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
